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Compound of Interest

Compound Name:
1,8-Dioxacyclotetradecane-2,9-

dione

Cat. No.: B1248240 Get Quote

An In-Depth Technical Guide to 1,8-Dioxacyclotetradecane-2,9-dione for Researchers and

Drug Development Professionals

Introduction
1,8-Dioxacyclotetradecane-2,9-dione is a macrocyclic diester, a 14-membered ring

compound containing two ester functional groups. It serves as a key monomer in the synthesis

of aliphatic polyesters. These polymers are of significant interest to the scientific and drug

development communities due to their biocompatibility and biodegradability, making them

suitable for a range of biomedical applications, including controlled drug delivery systems and

resorbable medical implants.

The synthesis of polyesters from 1,8-Dioxacyclotetradecane-2,9-dione is most notably

achieved through enzymatic ring-opening polymerization (eROP). This "green chemistry"

approach utilizes lipases as biocatalysts, offering a sustainable and highly selective alternative

to traditional chemical polymerization methods.[1][2]

Core Data and Properties
The fundamental physicochemical properties of 1,8-Dioxacyclotetradecane-2,9-dione are

summarized in the table below.
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Property Value Reference

Molecular Weight 228.28 g/mol [3]

Molecular Formula C₁₂H₂₀O₄ [3]

CAS Number 1020-83-3 [3]

Melting Point 112 °C [3]

Boiling Point 442.1 °C (Predicted) [3]

Density 1.021 g/cm³ (Predicted)

Experimental Protocols
The primary experimental procedure involving 1,8-Dioxacyclotetradecane-2,9-dione is its

polymerization to form polyesters. The following is a detailed protocol for the lipase-catalyzed

ring-opening polymerization, a common and efficient method for this class of macrolactones.

Lipase-Catalyzed Ring-Opening Polymerization (eROP)
of 1,8-Dioxacyclotetradecane-2,9-dione
This protocol is based on established methods for the enzymatic polymerization of

macrolactones using the commercial biocatalyst Novozym 435, which is an immobilized form of

lipase B from Candida antarctica.[4][5]

Materials:

1,8-Dioxacyclotetradecane-2,9-dione (monomer)

Novozym 435 (immobilized lipase catalyst)

Toluene (anhydrous)

Methanol (for precipitation)

Chloroform (for dissolution)

Nitrogen gas supply
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Reaction vessel (e.g., Schlenk flask) with magnetic stirrer and condenser

Molecular sieves (3 Å)

Procedure:

Preparation of the Reaction Vessel: The reaction vessel is dried in an oven and then cooled

under a stream of dry nitrogen to ensure an inert atmosphere. Molecular sieves are added to

the toluene to ensure the solvent is anhydrous.

Reaction Setup:

1,8-Dioxacyclotetradecane-2,9-dione and Novozym 435 (typically at a 1:10 enzyme-to-

monomer weight ratio) are added to the reaction vessel.[6]

Anhydrous toluene is added to the vessel to dissolve the monomer.

The flask is sealed and placed in an oil bath on a magnetic stirrer hotplate.

Polymerization:

The reaction mixture is heated to a preset temperature, typically between 60-85°C.[6][7]

The reaction is allowed to proceed under constant stirring for a period ranging from a few

hours to 48 hours, depending on the desired molecular weight and monomer conversion.

[7]

Termination and Purification:

The reaction is terminated by cooling the mixture to room temperature and adding an

excess of cold methanol to precipitate the polymer.[6]

The crude polymer is then purified by re-dissolving it in chloroform and precipitating it

again with methanol. This process is repeated at least three times to ensure the removal

of unreacted monomer and catalyst residues.[6]

Drying and Characterization: The purified polymer is dried in a vacuum oven at 60°C for 24

hours. The resulting polyester can then be characterized by techniques such as Fourier-
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Transform Infrared Spectroscopy (FTIR), Differential Scanning Calorimetry (DSC), and

Thermogravimetric Analysis (TGA).[6]

Visualizations: Workflows and Mechanisms
The following diagrams, generated using the DOT language, illustrate the key processes

involving 1,8-Dioxacyclotetradecane-2,9-dione.
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Caption: Overall workflow from monomer synthesis to application.
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Caption: Mechanism of lipase-catalyzed ring-opening polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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